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Introduction

The Hoagland solution is a hydroponic nutrient solution developed by Hoagland and Arnon in

1938 and later modified in 1950. It is a widely used formulation for plant growth in research

settings due to its balanced composition of essential macro- and micronutrients.[1] One of the

key components of the Hoagland solution is calcium nitrate, which serves as a source of both

calcium and nitrogen. This document provides a detailed protocol for formulating a modified

Hoagland solution using calcium nitrate tetrahydrate (Ca(NO₃)₂·4H₂O), a common and stable

form of this salt.

Composition of Standard and Modified Hoagland
Solutions
The primary difference between the standard Hoagland solution and the one prepared with

calcium nitrate tetrahydrate lies in the amount of the calcium nitrate salt used, which is adjusted

to account for the water of hydration. The final elemental concentrations of calcium and nitrate

remain the same.

Table 1: Macronutrient Composition of Standard and Modified Hoagland Solutions
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Compound
Chemical
Formula

Molar Mass (
g/mol )

Concentration
in Standard
Solution (g/L)

Concentration
using Calcium
Nitrate
Tetrahydrate
(g/L)

Potassium

Nitrate
KNO₃ 101.10 0.5055 0.5055

Calcium Nitrate

(anhydrous)
Ca(NO₃)₂ 164.09 0.8205 -

Calcium Nitrate

Tetrahydrate
Ca(NO₃)₂·4H₂O 236.15 - 1.1808[2]

Monopotassium

Phosphate
KH₂PO₄ 136.09 0.136 0.136

Magnesium

Sulfate

Heptahydrate

MgSO₄·7H₂O 246.47 0.493 0.493

Table 2: Micronutrient Composition of Hoagland Solution

Compound Chemical Formula
Molar Mass ( g/mol
)

Concentration (g/L)

Boric Acid H₃BO₃ 61.83 0.00286

Manganese Chloride

Tetrahydrate
MnCl₂·4H₂O 197.91 0.00181

Zinc Sulfate

Heptahydrate
ZnSO₄·7H₂O 287.54 0.00022

Copper Sulfate

Pentahydrate
CuSO₄·5H₂O 249.68 0.00008

Molybdic Acid H₂MoO₄·H₂O 180.97 0.00002

Iron (as Fe-EDTA) C₁₀H₁₂FeN₂NaO₈ 367.05 Varies (see protocol)
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Experimental Protocols
To prevent the precipitation of insoluble salts, particularly calcium and iron phosphates, the

Hoagland solution is typically prepared from concentrated stock solutions.[2][3]

Preparation of Stock Solutions
Protocol 2.1.1: Macronutrient Stock Solutions

This protocol outlines the preparation of 1 liter of each macronutrient stock solution.

Stock Solution A: Calcium Nitrate

Weigh 236.15 g of calcium nitrate tetrahydrate (Ca(NO₃)₂·4H₂O).

Dissolve in approximately 800 mL of deionized water in a 1 L volumetric flask.

Once fully dissolved, bring the final volume to 1 L with deionized water.

Store in a clearly labeled, sealed container.

Stock Solution B: Potassium Nitrate

Weigh 101.10 g of potassium nitrate (KNO₃).

Dissolve in approximately 800 mL of deionized water in a 1 L volumetric flask.

Once fully dissolved, bring the final volume to 1 L with deionized water.

Store in a clearly labeled, sealed container.

Stock Solution C: Monopotassium Phosphate

Weigh 136.09 g of monopotassium phosphate (KH₂PO₄).

Dissolve in approximately 800 mL of deionized water in a 1 L volumetric flask.

Once fully dissolved, bring the final volume to 1 L with deionized water.
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Store in a clearly labeled, sealed container.

Stock Solution D: Magnesium Sulfate

Weigh 246.47 g of magnesium sulfate heptahydrate (MgSO₄·7H₂O).

Dissolve in approximately 800 mL of deionized water in a 1 L volumetric flask.

Once fully dissolved, bring the final volume to 1 L with deionized water.

Store in a clearly labeled, sealed container.

Protocol 2.1.2: Micronutrient Stock Solution

Weigh the following micronutrients and add them to a 1 L volumetric flask:

Boric Acid (H₃BO₃): 2.86 g

Manganese Chloride Tetrahydrate (MnCl₂·4H₂O): 1.81 g

Zinc Sulfate Heptahydrate (ZnSO₄·7H₂O): 0.22 g

Copper Sulfate Pentahydrate (CuSO₄·5H₂O): 0.08 g

Molybdic Acid (H₂MoO₄·H₂O): 0.02 g

Add approximately 800 mL of deionized water and stir until all salts are completely dissolved.

Bring the final volume to 1 L with deionized water.

Store in a clearly labeled, sealed container.

Protocol 2.1.3: Iron (Fe-EDTA) Stock Solution

In a 1 L beaker, dissolve 20.1 g of ethylenediaminetetraacetic acid (EDTA) in 500 mL of

deionized water. The addition of potassium hydroxide (KOH) may be necessary to facilitate

dissolution.
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In a separate beaker, dissolve 13.9 g of ferrous sulfate heptahydrate (FeSO₄·7H₂O) in 400

mL of deionized water.

Slowly add the ferrous sulfate solution to the EDTA solution while stirring continuously.

Aerate the solution overnight with an aquarium pump and air stone to chelate the iron.

Bring the final volume to 1 L with deionized water.

Store in a dark, sealed bottle, as the Fe-EDTA complex is light-sensitive.

Preparation of Final Working Hoagland Solution
This protocol describes the preparation of 1 liter of the final working Hoagland solution.

To a 1 L volumetric flask, add approximately 800 mL of deionized water.

While stirring, add the following volumes of the stock solutions in the specified order to

prevent precipitation:

5 mL of Stock Solution B (Potassium Nitrate)

1 mL of Stock Solution C (Monopotassium Phosphate)

2 mL of Stock Solution D (Magnesium Sulfate)

1 mL of Micronutrient Stock Solution

1 mL of Iron (Fe-EDTA) Stock Solution

Add 5 mL of Stock Solution A (Calcium Nitrate) while continuing to stir.

Bring the final volume to 1 L with deionized water.

Adjust the pH of the final solution to the desired range (typically 5.5-6.5 for most plants)

using 1M KOH or 1M HCl.

The solution is now ready for use.
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Workflow and Logical Relationships
The following diagram illustrates the workflow for preparing the modified Hoagland solution.

Stock Solution Preparation

Final Solution Preparation (1L)

Prepare Stock A:
Calcium Nitrate Tetrahydrate

Add 5mL Stock A

Prepare Stock B:
Potassium Nitrate

Add 5mL Stock B

Prepare Stock C:
Monopotassium Phosphate

Add 1mL Stock C

Prepare Stock D:
Magnesium Sulfate

Add 2mL Stock D

Prepare Micronutrient Stock

Add 1mL Micro Stock

Prepare Iron Stock (Fe-EDTA)

Add 1mL Iron Stock
Start with 800mL
Deionized Water Bring to 1L Volume Adjust pH (5.5-6.5) Final Hoagland Solution

Click to download full resolution via product page

Caption: Workflow for preparing Hoagland solution from stock solutions.
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Conclusion
This document provides a comprehensive guide for the formulation of a Hoagland solution

using calcium nitrate tetrahydrate. By following the detailed protocols for stock and final

solution preparation, researchers can ensure the accurate and consistent delivery of essential

nutrients to plants in a research setting, while avoiding common issues such as nutrient

precipitation. The use of stock solutions is highly recommended for accuracy and to prevent the

formation of insoluble precipitates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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